Cas no 1807057-31-3 (Ethyl 2-cyano-5-iodo-3-nitrobenzoate)

• Product Name: Ethyl 2-cyano-5-iodo-3-nitrobenzoate
• CAS No: 1807057-31-3
• MF: C₁₀H₇IN₂O₄
• MW: 346.078054666519
• CID: 4959014
• Update Time: 2025-06-08

Ethyl 2-cyano-5-iodo-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-iodo-3-nitrobenzoate

• Inchi： 1S/C10H7IN2O4/c1-2-17-10(14)7-3-6(11)4-9(13(15)16)8(7)5-12/h3-4H,2H2,1H3
• InChI Key： YZHHCDWKTGOKAG-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C#N)=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 2-cyano-5-iodo-3-nitrobenzoate

Ethyl 2-cyano-5-iodo-3-nitrobenzoate: A Comprehensive Overview

Ethyl 2-cyano-5-iodo-3-nitrobenzoate, with CAS No. 1807057-31-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, iodo, and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The benzoate core of Ethyl 2-cyano-5-iodo-3-nitrobenzoate serves as a versatile platform for chemical modifications. The cyano group (CN) at the 2-position introduces electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. Meanwhile, the iodo group (I) at the 5-position contributes to its stability and potential for use in radioactive labeling applications. The nitro group (NO₂) at the 3-position further enhances the compound's electronic characteristics, making it suitable for advanced chemical transformations.

Recent studies have highlighted the importance of Ethyl 2-cyano-5-iodo-3-nitrobenzoate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting cancer cells. The compound's ability to undergo various substitution reactions has made it a valuable intermediate in medicinal chemistry. For instance, its use in Suzuki coupling reactions has enabled the creation of novel heterocyclic compounds with promising anticancer properties.

In addition to its pharmaceutical applications, Ethyl 2-cyano-5-iodo-3-nitrobenzoate has found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistor (TFT) structures, enhancing their performance and stability.

The synthesis of Ethyl 2-cyano-5-iodo-3-nitrobenzoate involves a multi-step process that requires precise control over reaction conditions. Typically, the compound is synthesized via nucleophilic aromatic substitution or Friedel-Crafts acylation reactions. These methods ensure high yields and purity, which are critical for its subsequent applications in research and development.

From an environmental perspective, Ethyl 2-cyano-5-iodo-3-nitrobenzoate exhibits moderate biodegradability under specific conditions. However, its persistence in certain environmental matrices raises concerns about potential ecological impacts. Ongoing research is focused on developing sustainable synthesis methods and degradation pathways to mitigate these risks.

In conclusion, Ethyl 2-cyano-5-iodo-3-nitrobenzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play an even greater role in advancing technological and therapeutic innovations.